Cas no 6402-09-1 (5-Methyl-2-(4-nitrophenyl)-1H-pyrazol-3(2H)-one)

• Product Name: 5-Methyl-2-(4-nitrophenyl)-1H-pyrazol-3(2H)-one
• CAS No: 6402-09-1
• MF: C₁₀H₉N₃O₃
• MW: 219.196761846542
• MDL: MFCD00070620
• CID: 504643
• PubChem ID: 87572443
• Update Time: 2025-04-19

5-Methyl-2-(4-nitrophenyl)-1H-pyrazol-3(2H)-one Chemical and Physical Properties

Names and Identifiers

• 5-Methyl-2-(4-nitrophenyl)-1H-pyrazol-3(2H)-one
• 1-(4-NITROPHENYL)-3-METHYL-5-PYRAZOLONE
• 3H-Pyrazol-3-one,2,4-dihydro-5-methyl-2-(4-nitrophenyl)-
• 3-Methyl-1-(4-nitrophenyl)-5-pyrazolone
• NS00035620
• AKOS004114702
• AI3-61060
• 5-Methyl-2-(4-nitrophenyl)-2,4-dihydro-3H-pyrazol-3-one #
• MLS002638425
• 5-methyl-2-(4-nitrophenyl)-4H-pyrazol-3-one
• 3H-Pyrazol-3-one,4-dihydro-5-methyl-2-(4-nitrophenyl)-
• MFCD00020751
• NSC 15353
• 2-Pyrazolin-5-one, 3-methyl-1-(p-nitrophenyl)-
• 5-methyl-2-(4-nitrophenyl)-2,4-dihydro-pyrazol-3-one
• NSC15353
• B9SDZ9U3E8
• NSC-15353
• 3-methyl-1-(4-nitrophenyl)-2-pyrazolin-5-one
• SMR001547906
• SCHEMBL4664731
• HMS3089D20
• M0377
• N12012
• 1-(4-nitrophenyl)-3-methyl-2-pyrazolin-5-one
• CBDivE_001863
• 5-Methyl-2-(4-nitrophenyl)-2,4-dihydro-3H-pyrazol-3-one
• A834613
• 6402-09-1
• EINECS 229-018-9
• 3-methyl-1-(4-nitrophenyl)-1H-pyrazol-5(4H)-one
• AB90964
• CHEMBL220283
• CS-0152727
• 3H-Pyrazol-3-one, 2,4-dihydro-5-methyl-2-(4-nitrophenyl)-
• 5-Methyl-2-(4-nitrophenyl)-2,4-dihydro-3-pyrazolone
• DTXSID7064312
• AE-641/00786013
• STK508279
• AA-504/08378001
• 2-{4-nitrophenyl}-5-methyl-2,4-dihydro-3H-pyrazol-3-one
• 5-methyl-2-(4-nitrophenyl)-2,3-dihydro-1H-pyrazol-3-one

• MDL： MFCD00070620
• Inchi： 1S/C10H9N3O3/c1-7-6-10(14)12(11-7)8-2-4-9(5-3-8)13(15)16/h2-5H,6H2,1H3
• InChI Key： MYPAMGFTHVEING-UHFFFAOYSA-N
• SMILES： O=C1CC(C)=NN1C1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 219.06400
• Monoisotopic Mass: 219.06439116g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 1.1
• Topological Polar Surface Area: 75.8

Experimental Properties

• Color/Form: Not determined
• Density: 1.3284 (rough estimate)
• Melting Point: 220-225 °C
• Boiling Point: 360°C (rough estimate)
• Refractive Index: 1.4830 (estimate)
• PSA: 78.49000
• LogP: 1.73120
• Solubility: Not determined

5-Methyl-2-(4-nitrophenyl)-1H-pyrazol-3(2H)-one Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：
• Risk Phrases：R22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone